4-Cyclopropoxy-2-methylnicotinonitrile
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Description
4-Cyclopropoxy-2-methylnicotinonitrile is a substituted pyridine derivative characterized by a cyclopropoxy group at the 4-position and a methyl group at the 2-position of the pyridine ring, with a nitrile substituent at the 3-position. The cyclopropoxy group, in particular, may enhance metabolic stability and binding affinity to target proteins compared to bulkier alkoxy groups .
Properties
Molecular Formula |
C10H10N2O |
|---|---|
Molecular Weight |
174.20 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-methylpyridine-3-carbonitrile |
InChI |
InChI=1S/C10H10N2O/c1-7-9(6-11)10(4-5-12-7)13-8-2-3-8/h4-5,8H,2-3H2,1H3 |
InChI Key |
KOSAHJYBYUDFLA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC=CC(=C1C#N)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-2-methylnicotinonitrile can be achieved through various synthetic routes. One common method involves the reaction of 2-methyl-4-hydroxynicotinonitrile with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .
Industrial Production Methods
For large-scale production, continuous flow synthesis methods are often employed. These methods offer advantages such as improved reaction control, higher yields, and reduced production costs. The process involves the use of inexpensive raw materials and telescopes multiple reaction steps into a single continuous process .
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-2-methylnicotinonitrile undergoes various chemical reactions, including:
Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrile group.
Oxidation: It can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the nitrile group to an amine.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.
Oxidation: Reagents like hydrogen peroxide or potassium permanganate.
Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.
Major Products Formed
Nucleophilic Substitution: Substituted nicotinonitriles.
Oxidation: Nicotinonitrile oxides.
Reduction: Amino derivatives of nicotinonitrile.
Scientific Research Applications
4-Cyclopropoxy-2-methylnicotinonitrile has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a precursor for the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of agrochemicals and specialty chemicals.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-methylnicotinonitrile involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The exact pathways and targets depend on the specific application and the chemical environment .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis focuses on pyridine derivatives with substitutions at analogous positions or functional groups, as described in the literature.
Substituent Effects on Reactivity and Stability
- 2-Methoxy-4-methyl-5-nitropyridine (7c) and 2-Methoxy-4-methyl-3-nitropyridine (7d) (synthesized in 95% and 80% yields, respectively) share a methyl group at the 4-position and a methoxy group at the 2-position but differ in nitro group placement . These compounds highlight the influence of substituent position on synthetic efficiency. The higher yield of 7c (95%) versus 7d (80%) suggests steric or electronic factors at the 3-position may complicate nitration or stabilization.
- 4-Cyclopropoxy-2-methylnicotinonitrile replaces the methoxy group with a cyclopropoxy moiety and substitutes the nitro group with a nitrile. The cyclopropoxy group’s smaller size and strained ring could improve solubility and reduce metabolic degradation compared to methoxy analogs, while the nitrile may enhance electrophilicity for nucleophilic reactions .
Physicochemical Properties
A comparative table of key properties is proposed below, extrapolated from related compounds:
*Predicted using computational tools (e.g., ChemAxon).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
